Cas no 1048006-02-5 (3-[(3-fluorophenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid)

• Product Name: 3-[(3-fluorophenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid
• CAS No: 1048006-02-5
• MF: C₁₄H₁₉FN₂O₃
• MW: 282.310667276382
• CID: 5471860
• PubChem ID: 18886222
• Update Time: 2025-08-03

3-[(3-fluorophenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS002825473
• F2721-0522
• 4-(3-fluoroanilino)-2-(2-methylpropylamino)-4-oxobutanoic acid
• AKOS016165048
• 1048006-02-5
• 4-((3-fluorophenyl)amino)-2-(isobutylamino)-4-oxobutanoic acid
• 3-[(3-fluorophenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid

• Inchi： 1S/C14H19FN2O3/c1-9(2)8-16-12(14(19)20)7-13(18)17-11-5-3-4-10(15)6-11/h3-6,9,12,16H,7-8H2,1-2H3,(H,17,18)(H,19,20)
• InChI Key： XRBIWNDAVMXJQM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC(CC(C(=O)O)NCC(C)C)=O

Computed Properties

• Exact Mass: 282.13797063g/mol
• Monoisotopic Mass: 282.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.4Ų

Additional information on 3-[(3-fluorophenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid

3-[(3-Fluorophenyl)Carbamoyl]-2-[(2-Methylpropyl)Amino]Propanoic Acid: A Comprehensive Overview

The compound 3-[(3-fluorophenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid (CAS No. 1048006-02-5) is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids, specifically propanoic acid derivatives, and incorporates a fluorinated aromatic ring and a branched alkyl group, which contribute to its unique chemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and commercial research.

The molecular structure of 3-[(3-fluorophenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid is characterized by a central propanoic acid backbone. At the third carbon position, a carbamoyl group is attached, which is further substituted with a 3-fluorophenyl ring. This substitution introduces electronic effects that can influence the compound's reactivity and solubility properties. Additionally, the second carbon bears an amino group substituted with a 2-methylpropyl chain, which imparts steric bulk and enhances the molecule's hydrophobicity. These structural features make the compound highly versatile for applications in drug design, materials science, and biotechnology.

Recent studies have highlighted the potential of 3-[(3-fluorophenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid as a building block in medicinal chemistry. Its ability to form peptide bonds and participate in various condensation reactions makes it an ideal candidate for constructing bioactive molecules. For instance, researchers have explored its use in designing inhibitors for enzymes involved in metabolic pathways, such as kinases and proteases. The fluorinated aromatic ring is particularly valuable due to its ability to modulate pharmacokinetic properties, such as absorption and metabolism, which are critical for drug efficacy.

In addition to its role in drug discovery, this compound has shown promise in materials science. Its unique combination of polar and non-polar groups allows it to act as a surfactant or emulsifier in certain formulations. Recent experiments have demonstrated its ability to stabilize colloidal dispersions and enhance the bioavailability of hydrophobic drugs when incorporated into lipid nanoparticles or micelles. These findings underscore its potential in the development of advanced drug delivery systems.

From a synthetic perspective, the preparation of 3-[(3-fluorophenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid involves multi-step reactions that require precise control over reaction conditions. Key steps include the synthesis of intermediates such as 3-fluorobenzamide and 2-methylpropylamine derivatives, followed by their coupling with propanoic acid derivatives under optimized conditions. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses, reducing environmental impact while maintaining high yields.

The characterization of this compound relies on advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular conformation, stereochemistry, and intermolecular interactions. For example, NMR studies have revealed that the fluorinated phenyl group exhibits distinct deshielding effects due to its electron-withdrawing nature, while the bulky 2-methylpropyl group induces steric hindrance that influences the overall conformational flexibility of the molecule.

From a biological standpoint, 3-[(3-fluorophenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid has been investigated for its potential as an agonist or antagonist at various receptor systems. Preclinical studies suggest that it may modulate G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes such as inflammation, pain perception, and neurotransmission. Its ability to cross cellular membranes due to its balanced hydrophilicity/hydrophobicity ratio further enhances its bioavailability and pharmacological relevance.

In conclusion, 3-[(3-fluorophenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid (CAS No. 1048006-02-5) represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure endows it with properties that make it valuable in drug discovery, materials science, and biotechnology. As research continues to uncover new insights into its biological activity and synthetic potential, this compound is poised to play an increasingly important role in advancing modern science and technology.